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For Researchers, Scientists, and Drug Development Professionals

Abstract
FA-Gly-Phe-Leu is a synthetic polypeptide that has been identified through peptide screening

methodologies. While detailed public research on its specific biological functions and

mechanisms of action is limited, this guide consolidates the available information regarding its

chemical properties and provides a framework for potential research applications. The

structural similarity of its N-terminal modification to known chemotactic peptides suggests

potential avenues for investigation in immunology and inflammation research. This document

aims to serve as a foundational resource for researchers interested in exploring the therapeutic

and scientific potential of FA-Gly-Phe-Leu.

Introduction
FA-Gly-Phe-Leu is a tripeptide with the amino acid sequence Glycyl-Phenylalanyl-Leucine,

featuring an N-terminal modification denoted as "FA". While the precise nature of this

modification is not extensively documented in peer-reviewed literature, it is commonly

interpreted as a formyl group (CHO). N-formylated peptides are of significant interest in

biomedical research as they are known to act as potent chemoattractants for leukocytes,

mimicking bacterial proteins and playing a crucial role in the innate immune response.

This guide provides a comprehensive overview of the known chemical properties of FA-Gly-
Phe-Leu and draws parallels with the well-characterized N-formylated peptide, N-formyl-

methionyl-leucyl-phenylalanine (fMLP), to hypothesize potential biological activities and

suggest experimental approaches.
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Chemical Properties and Structure
A summary of the key chemical identifiers and properties for FA-Gly-Phe-Leu is presented in

the table below.

Property Value Source

Molecular Formula C₂₄H₂₉N₃O₆

Molecular Weight 455.5 g/mol

Sequence {FA}-Gly-Phe-Leu

Short Sequence {FA}-GFL

CAS Number 390766-88-8

The structure of FA-Gly-Phe-Leu consists of a glycine, a phenylalanine, and a leucine residue

linked by peptide bonds, with a formyl group attached to the N-terminus of the glycine.

Potential Biological Activity and Mechanism of
Action (Hypothesized)
Given the N-formyl modification, it is plausible that FA-Gly-Phe-Leu may interact with formyl

peptide receptors (FPRs), a class of G protein-coupled receptors expressed on the surface of

phagocytic leukocytes, including neutrophils and macrophages. The binding of N-formylated

peptides to FPRs is known to trigger a cascade of intracellular signaling events.

Hypothesized Signaling Pathway
The binding of a ligand like FA-Gly-Phe-Leu to a Formyl Peptide Receptor (FPR) would likely

initiate a signaling cascade similar to that of other N-formylated peptides. This would involve

the activation of a heterotrimeric G-protein, leading to downstream signaling events that

culminate in a cellular response such as chemotaxis, degranulation, or the production of

reactive oxygen species.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1446228?utm_src=pdf-body
https://www.benchchem.com/product/b1446228?utm_src=pdf-body
https://www.benchchem.com/product/b1446228?utm_src=pdf-body
https://www.benchchem.com/product/b1446228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

FPR Gαβγ
Activation

PLC
Activates

PIP2
Hydrolyzes

DAG

IP3

PKC

Activates

Ca²⁺ Release
Induces

Cellular Response
(e.g., Chemotaxis)

FA-Gly-Phe-Leu
Binding

Start: FA-Gly-Phe-Leu Sample

Leukocyte Isolation
(e.g., Neutrophils)

Chemotaxis Assay
(Boyden Chamber)

Calcium Mobilization
(Fura-2 AM)

ROS Production Assay
(e.g., DCFH-DA)

Data Analysis and
EC₅₀ Determination

Conclusion on
Biological Activity

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to FA-Gly-Phe-Leu].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446228#what-is-fa-gly-phe-leu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1446228?utm_src=pdf-body-img
https://www.benchchem.com/product/b1446228#what-is-fa-gly-phe-leu
https://www.benchchem.com/product/b1446228#what-is-fa-gly-phe-leu
https://www.benchchem.com/product/b1446228#what-is-fa-gly-phe-leu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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